Cas no 1956437-97-0 ((3R)-3-amino-4-(tert-butoxy)butanoic acid)

• Product Name: (3R)-3-amino-4-(tert-butoxy)butanoic acid
• CAS No: 1956437-97-0
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• MDL: MFCD30180243
• CID: 2503139
• PubChem ID: 121225742
• Update Time: 2025-06-15

(3R)-3-amino-4-(tert-butoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-4-(tert-butoxy)butanoic acid
• AK481190
• L-beta-homoserine(OtBu)
• (3R)-3-amino-4-[(2-methylpropan-2-yl)oxy]butanoic acid
• (3R)-3-amino-4-tert-butoxy-butyric acid
• (3R)-3-amino-4-tert-butoxy-butanoic acid
• (3R)-3-azanyl-4-[(2-methylpropan-2-yl)oxy]butanoic acid
• (3R)-3-amino-4-(tert-butoxy)butanoic acid
• AKOS027426991
• DB-131185
• C73738
• EN300-816423
• MFCD30180243
• DS-18912
• 1956437-97-0
• CS-0196947
• (R)-3-Amino-4-(tert-butoxy)butanoicacid

• MDL： MFCD30180243
• Inchi： 1S/C8H17NO3/c1-8(2,3)12-5-6(9)4-7(10)11/h6H,4-5,9H2,1-3H3,(H,10,11)/t6-/m1/s1
• InChI Key： JPWXPSWESBCLDA-ZCFIWIBFSA-N
• SMILES： O(C[C@@H](CC(=O)O)N)C(C)(C)C

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: -2.6

Additional information on (3R)-3-amino-4-(tert-butoxy)butanoic acid

Introduction to (3R)-3-amino-4-(tert-butoxy)butanoic Acid (CAS No. 1956437-97-0)

(3R)-3-amino-4-(tert-butoxy)butanoic acid, identified by its CAS number 1956437-97-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amino acids, featuring a chiral center at the third carbon atom, which contributes to its unique stereochemical properties. The presence of a tert-butoxy group at the fourth carbon position enhances its molecular stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The structural configuration of (3R)-3-amino-4-(tert-butoxy)butanoic acid is meticulously designed to facilitate its role in various biochemical pathways and drug synthesis processes. The combination of an amino group and an ester-like functionality provides multiple reaction sites, enabling its use in the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the potential of this compound in addressing a range of pharmacological targets.

In the realm of drug discovery, (3R)-3-amino-4-(tert-butoxy)butanoic acid has been explored for its utility in creating enzyme inhibitors and receptor modulators. Its chiral center allows for the synthesis of enantiomerically pure compounds, which is crucial for achieving desired pharmacological effects while minimizing adverse reactions. The tert-butoxy group serves as a protective moiety, enabling selective modifications without affecting the core functionalities of the molecule.

Recent studies have demonstrated the compound's efficacy in modulating metabolic pathways associated with inflammation and neurodegeneration. For instance, researchers have investigated its potential as a precursor in the synthesis of molecules that interact with serine proteases, which are implicated in various disease states. The precise stereochemistry of (3R)-3-amino-4-(tert-butoxy)butanoic acid ensures high selectivity in these interactions, making it a promising candidate for further development.

The synthesis of (3R)-3-amino-4-(tert-butoxy)butanoic acid involves multi-step organic reactions, often requiring advanced catalytic systems and chiral auxiliaries to achieve high enantiomeric purity. The process typically begins with the functionalization of butanoic acid derivatives, followed by stereocontrolled addition reactions to introduce the desired substituents. The tert-butoxy group is typically introduced via nucleophilic substitution or esterification reactions, which are optimized to maintain the integrity of the chiral center.

The compound's stability under various conditions makes it suitable for both laboratory-scale investigations and industrial-scale production. Its solubility profile allows for easy incorporation into solution-phase reactions, while its solid-state properties facilitate handling and storage. These characteristics are essential for ensuring consistent quality and performance in pharmaceutical applications.

In conclusion, (3R)-3-amino-4-(tert-butoxy)butanoic acid (CAS No. 1956437-97-0) represents a significant advancement in synthetic and medicinal chemistry. Its unique structural features and functional properties make it a versatile tool for drug development, particularly in targeting complex biological pathways. As research continues to uncover new applications for this compound, its importance in pharmaceutical innovation is likely to grow further.